Cas no 181485-84-7 (Butyl N-(4,6-dichloropyrimidin-2-yl)carbamate)

Butyl N-(4,6-dichloropyrimidin-2-yl)carbamate structure
181485-84-7 structure
Product Name:Butyl N-(4,6-dichloropyrimidin-2-yl)carbamate
CAS No:181485-84-7
MF:C9H11Cl2N3O2
MW:264.108539819717
CID:2133070
Update Time:2023-08-04

Butyl N-(4,6-dichloropyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • (4,6-dichloro-2-pyrimidinyl)Carbamic acid butyl ester
    • Butyl N-(4,6-dichloropyrimidin-2-yl)carbamate
    • Inchi: 1S/C9H11Cl2N3O2/c1-2-3-4-16-9(15)14-8-12-6(10)5-7(11)13-8/h5H,2-4H2,1H3,(H,12,13,14,15)
    • InChI Key: NUZFHUWDSXSAKH-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=NC(=N1)NC(=O)OCCCC)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 221
  • Topological Polar Surface Area: 64.099
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